Cas no 108879-74-9 (1-piperidin-1-ylhexane-1,4-dione)

1-piperidin-1-ylhexane-1,4-dione structure
108879-74-9 structure
Product Name:1-piperidin-1-ylhexane-1,4-dione
CAS No:108879-74-9
MF:C11H19NO2
MW:197.27406334877
CID:1186433
PubChem ID:13839454
Update Time:2025-04-20

1-piperidin-1-ylhexane-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-piperidin-1-ylhexane-1,4-dione
    • 108879-74-9
    • DTXSID80550937
    • 1-(Piperidin-1-yl)hexane-1,4-dione
    • Inchi: 1S/C11H19NO2/c1-2-10(13)6-7-11(14)12-8-4-3-5-9-12/h2-9H2,1H3
    • InChI Key: UKLLTUWWLHTCIU-UHFFFAOYSA-N
    • SMILES: O=C(CCC(CC)=O)N1CCCCC1

Computed Properties

  • Exact Mass: 197.141578849g/mol
  • Monoisotopic Mass: 197.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 37.4Ų
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